3-(2-Chloroanilino)propanoic acid
Overview
Description
Scientific Research Applications
Renewable Building Block in Material Science
3-(4-Hydroxyphenyl)propanoic acid, a compound related to 3-(2-Chloroanilino)propanoic acid, demonstrates potential as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This process could provide specific properties of benzoxazine to aliphatic –OH bearing molecules or macromolecules, paving the way for various applications in materials science (Trejo-Machin et al., 2017).
Intermediate in Synthesis
3-(Aminothiocarbonylthio)propanoic acids, which could include compounds like this compound, act as intermediates in the synthesis of biologically active compounds. The synthesis process demonstrates the versatility of these compounds in pharmaceutical chemistry (Orlinskii, 1996).
Structural Studies in Crystallography
In crystallography, structural studies of compounds similar to this compound, like 2-(2,4,5-Trichloroanilino)propanoic acid, aid in understanding molecular assemblies and crystal packing. These insights are crucial for developing new materials and understanding molecular interactions (Fomulu et al., 2002).
Enantioseparation and Chromatography
This compound, as part of the chlorophenylpropanoic acids group, is studied for its enantioseparation using countercurrent chromatography. This has implications for chiral separation in pharmaceutical and chemical industries (Jin et al., 2019).
Chemical Synthesis and Reactivity
In chemical synthesis, related compounds like α-Chloropropanoic Acid demonstrate how propanoic acid can be selectively chlorinated, leading to insights into reaction mechanisms and kinetics. These findings are relevant for industrial processes and chemical manufacturing (Maki-Arvela et al., 1995).
Asymmetric Synthesis in Drug Development
3-Chloro-1-phenyl-1-propanol, closely related to this compound, is used as a chiral intermediate in synthesizing antidepressant drugs. This highlights the compound's role in developing pharmaceutical agents (Choi et al., 2010).
Properties
IUPAC Name |
3-(2-chloroanilino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c10-7-3-1-2-4-8(7)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFEQXLURIGIJNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NCCC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60370897 |
Source
|
| Record name | 3-(2-chloroanilino)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60370897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
21617-10-7 |
Source
|
| Record name | 3-(2-chloroanilino)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60370897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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